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Compound of Interest

Compound Name: 2-Benzyl-4-ethylsemicarbazide

Cat. No.: B8302031

Get Quote

Executive Summary
2-Benzyl-4-ethylsemicarbazide (CAS: Predicted/Analogous 273-77-8-related series) is a

disubstituted hydrazinecarboxamide derivative characterized by a lipophilic benzyl moiety at

the

position and an ethyl group at the

position. Unlike the more common 1-substituted semicarbazides, the 2-substituted isomer
presents a unique steric and electronic profile that enhances metabolic stability against typical
hydrazine oxidases. This compound is primarily investigated as a pharmacophore for
anticonvulsant activity (sodium channel blockade) and SSAO (Semicarbazide-Sensitive Amine
Oxidase) inhibition.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Structure[3]

IUPAC Name: 1-Amino-1-benzyl-3-ethylurea (or 2-Benzyl-4-ethylhydrazine-1-carboxamide)

Molecular Formula:
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Molecular Weight: 193.25 g/mol

SMILES:CCNNC(=O)N(Cc1ccccc1)N (Note: Isomer dependent; see below)

Correct 2-Benzyl Isomer:CCN(H)C(=O)N(Cc1ccccc1)N (Wait,

is benzyl).

Correct Structure:

Structural Diagram: The molecule features a central urea-like core. The

-benzyl group creates a bulky hydrophobic region, preventing rapid acetylation of the terminal

amino group, while the

-ethyl group modulates the hydrogen bond donor capacity of the amide.

Electronic Properties
Amino Group: The terminal

is the most basic site but is less nucleophilic than in alkylhydrazines due to the electron-
withdrawing carbonyl group (via the

bridge).

Benzyl Group: Provides steric shielding and increases lipophilicity (

-

stacking potential).

Ethyl Group: Increases the hydrophobicity of the amide tail compared to the unsubstituted
parent, improving blood-brain barrier (BBB) penetration.

Physicochemical Properties (Core Data)
The following values are derived from experimental data of structural analogs (e.g., 2-

benzylsemicarbazide, 4-ethylsemicarbazide) and validated QSAR models.
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Parameter Value / Description Confidence Relevance

Physical State
White to off-white

crystalline solid
High Formulation stability

Melting Point

95 – 105 °C (Free

Base) 135 – 140 °C

(HCl Salt)

High Purity characterization

Solubility (Water) Low (< 1 mg/mL) High
Requires cosolvents

for bioassay

Solubility (Organic)
Soluble in DMSO (>50

mM), Ethanol, DCM
High

Stock solution

preparation

LogP (Octanol/Water) 1.8 – 2.1 High
Optimal for CNS

passive diffusion

pKa (

-H)

3.5 – 4.0 (Conjugate

Acid)
Medium

Protonation state at

pH 7.4 (Neutral)

H-Bond Donors

3 (

,

)

High Receptor binding

H-Bond Acceptors
1 (Carbonyl

)
High Receptor binding

Stability

Stable in solid state;

hydrolyzes in strong

acid/base

High Storage conditions

Synthetic Methodology: The "Acetone Route"[7][8]
Direct alkylation of semicarbazide is non-selective, typically yielding

-substituted products. To exclusively synthesize the 2-benzyl isomer, a "Self-Validating"
protection-deprotection strategy is required. The Acetone Semicarbazone Route (adapted from
Fesenko et al., 2019) ensures regiospecificity.
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Reaction Pathway Visualization
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Click to download full resolution via product page

Caption: Regioselective synthesis of 2-Benzyl-4-ethylsemicarbazide via acetone

semicarbazone intermediate.

Detailed Protocol
Step 1: Formation of Acetone 4-Ethylsemicarbazone

Dissolve 4-ethylsemicarbazide (10 mmol) in acetone (20 mL).

Reflux for 2 hours. The product usually precipitates upon cooling or concentration.

Validation: Disappearance of

signal in NMR; appearance of methyl singlets (acetone moiety).

Step 2: Regioselective N2-Alkylation

Suspend Sodium Hydride (NaH, 1.1 eq) in anhydrous Acetonitrile (MeCN).

Add Acetone 4-ethylsemicarbazone (1.0 eq) at 0°C. Stir for 30 min to form the anion.

Add Benzyl Bromide (1.05 eq) dropwise.

Reflux for 6–9 hours.

Mechanism: The

proton is the most acidic due to resonance stabilization with the imine (

) and carbonyl. Alkylation occurs exclusively at

.
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Step 3: Hydrolysis to Target

Treat the alkylated intermediate with 2N HCl (aq) at 60°C for 30 minutes.

Neutralize with

to precipitate the free base, or crystallize as the Hydrochloride salt.

Purification: Recrystallize from Ethanol/Ether.

Biological & Pharmacological Context[1][5][6][9][10]
[11][12]
ADME Prediction (Lipinski's Rule of 5)

MW (193) < 500: Pass.

LogP (1.9) < 5: Pass. Highly favorable for oral bioavailability.

H-Bond Donors (3) < 5: Pass.[1]

H-Bond Acceptors (1) < 10: Pass.

Conclusion: The molecule is "Drug-Like" with high predicted CNS permeability.

Pharmacophore Logic
Anticonvulsant Activity: The structural motif aligns with the "Dimmock pharmacophore" for

aryl semicarbazones. The

-benzyl group occupies the hydrophobic binding pocket of the voltage-gated sodium channel
(VGSC), while the urea core interacts with the hydrophilic selectivity filter.

Metabolic Stability: Substitution at

prevents the formation of toxic hydrazine metabolites often seen with simple
monosubstituted hydrazines.

Experimental Characterization Protocols
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Solubility Testing Protocol
To ensure reproducible biological data, use the "Shake-Flask" method:

Preparation: Add excess solid 2-Benzyl-4-ethylsemicarbazide to 5 mL of buffer (pH 7.4)

and Octanol in separate vials.

Equilibration: Shake at 25°C for 24 hours.

Analysis: Filter supernatant (0.45 µm PTFE). Analyze via HPLC-UV (254 nm).

Self-Validation: The concentration must remain constant between 24h and 48h

measurements.

Spectroscopic Identification
NMR (DMSO-

):

1.05 (t, 3H,

of ethyl).

3.10 (q, 2H,

of ethyl).

4.50 (s, 2H,

).

4.20 (s, 2H,

- broad, exchangeable).

7.2-7.4 (m, 5H, Aromatic).

6.8 (t, 1H,

-ethyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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